Cas no 2137806-83-6 (3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)-)

• Product Name: 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)-
• CAS No: 2137806-83-6
• MF: C₁₂H₁₂F₃N₃O
• MW: 271.238392829895
• CID: 5269001
• Update Time: 2025-05-19

3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)-

• Inchi： 1S/C12H12F3N3O/c1-2-17-11-8-5-7(19-12(13,14)15)3-4-10(8)18-6-9(11)16/h3-6H,2,16H2,1H3,(H,17,18)
• InChI Key： ANRKCFLGUAXKNX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(F)(F)F)=CC=2)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)-

Comprehensive Overview of 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- (CAS No. 2137806-83-6)

3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- (CAS No. 2137806-83-6) is a specialized organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the trifluoromethoxy group and ethyl-substituted diamine moiety. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- combines a quinoline core with strategic substitutions that enhance its bioavailability and binding affinity. The trifluoromethoxy group, in particular, is known for its electron-withdrawing properties, which can improve metabolic stability—a critical factor in the development of novel therapeutics. Recent studies highlight its role as a precursor in synthesizing kinase inhibitors, a class of compounds widely investigated for cancer and autoimmune disease treatments.

In the context of sustainability and green chemistry, 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- has been evaluated for its synthetic efficiency. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more environmentally friendly production routes. This aligns with the growing demand for eco-friendly synthetic intermediates in the pharmaceutical industry, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s potential in agrochemical applications. The quinoline scaffold is prevalent in herbicides and fungicides, and the introduction of a trifluoromethoxy group could enhance pesticidal activity while reducing environmental persistence. Such innovations address global concerns about sustainable crop protection, a hot topic among agricultural researchers and policymakers.

From a commercial perspective, 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- is available in limited quantities, primarily for research purposes. Its high purity grades (>98%) make it suitable for analytical standards and preclinical studies. Suppliers often emphasize its custom synthesis capabilities, catering to the needs of niche markets exploring structure-activity relationships (SAR) in medicinal chemistry.

In summary, 3,4-Quinolinediamine, N4-ethyl-6-(trifluoromethoxy)- represents a versatile building block with promising applications across multiple scientific domains. Its combination of a robust quinoline backbone and functional group diversity positions it as a valuable candidate for future innovations in life sciences and material chemistry.